Cas no 1342614-44-1 (1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 1342614-44-1
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 4590416
• PubChem ID: 64544412
• Update Time: 2025-11-06

1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(propan-2-yl)-1,3-thiazol-4-yl]ethan-1-one
• 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one

• Inchi： 1S/C8H11NOS/c1-5(2)8-9-7(4-11-8)6(3)10/h4-5H,1-3H3
• InChI Key： FLSBSCXHPKJRAN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CSC(C(C)C)=N1)C

Computed Properties

• Exact Mass: 169.056
• Monoisotopic Mass: 169.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one

Introduction to 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one (CAS No. 1342614-44-1) and Its Emerging Applications in Chemical Biology

The compound 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one, identified by the CAS number 1342614-44-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiazole core conjugated with an ethyl ketone moiety and an isopropyl substituent, has garnered attention due to its unique structural features and promising biological activities. The thiazole ring, a well-documented pharmacophore, is known for its presence in numerous bioactive natural products and synthetic drugs, while the ketone and isopropyl groups introduce additional functional diversity, making this compound a valuable scaffold for medicinal chemistry investigations.

In recent years, the exploration of thiazole derivatives has intensified due to their diverse biological properties, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The specific arrangement of functional groups in 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one contributes to its potential as a lead compound for drug discovery. The presence of the ethyl ketone group enhances its reactivity, allowing for further derivatization and optimization. This reactivity has been exploited in various synthetic strategies to generate novel analogs with enhanced potency and selectivity.

One of the most compelling aspects of this compound is its structural versatility. The thiazole core provides a stable aromatic system that can interact with biological targets through hydrogen bonding and hydrophobic interactions. Meanwhile, the isopropyl group at the 2-position introduces steric hindrance, which can modulate binding affinity and selectivity. Such structural features have been leveraged in recent studies to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, derivatives of this compound have shown promise as inhibitors of thioredoxin reductase, an enzyme implicated in oxidative stress and tumor growth.

The synthesis of 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one involves multi-step organic transformations that highlight its synthetic accessibility. The construction of the thiazole ring typically proceeds via the Hantzsch thiazole synthesis or related methods, while the introduction of the ethyl ketone and isopropyl groups can be achieved through condensation reactions or alkylation protocols. These synthetic routes have been refined over time to improve yield and purity, making it feasible to produce sufficient quantities for biological testing. Advances in flow chemistry have further streamlined the synthesis of this compound, enabling high-throughput screening campaigns for drug discovery applications.

From a biological perspective, the potential of 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one lies in its ability to modulate key biological pathways. Research has demonstrated that thiazole derivatives can interfere with bacterial cell wall synthesis by inhibiting enzymes such as dihydrofolate reductase (DHFR). Additionally, some analogs exhibit antifungal properties by disrupting membrane integrity or inhibiting essential metabolic processes. The unique combination of functional groups in this compound suggests that it may possess dual activity against both bacterial and fungal pathogens, offering a broader therapeutic window compared to single-target agents.

In vitro studies have revealed that 1-2-(propan-2-yl)-1,3-thiazol-4-ylethan-1-one exhibits notable cytotoxic effects against certain cancer cell lines. Mechanistic investigations suggest that its action involves induction of apoptosis through activation of caspase-dependent pathways. Furthermore, preclinical data indicate that it may suppress tumor growth by inhibiting angiogenesis—the process by which new blood vessels form to supply nutrients to cancer cells. These findings align with emerging trends in oncology research, where multitargeted approaches are being explored to overcome drug resistance and improve patient outcomes.

The pharmacokinetic profile of this compound is another critical consideration for its potential therapeutic applications. Preliminary studies suggest that it exhibits reasonable solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms. Additionally, its metabolic stability appears favorable for systemic administration, although further studies are needed to assess its clearance rates and potential for drug-drug interactions. Computational modeling has been employed to predict binding affinities and optimize pharmacokinetic properties before moving into more expensive experimental validations.

The future direction of research on 1-(propananone) 4-(thiazolo) ethanone, as it may be referred to more succinctly in certain contexts (CAS No. 1342614–44–01), will likely focus on structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). By leveraging high-resolution crystal structures of target proteins or using biophysical techniques such as NMR spectroscopy or surface plasmon resonance (SPR), researchers can identify key interactions between this compound’s functional groups and biological targets. Such insights will guide modifications aimed at enhancing efficacy while minimizing off-target effects—a hallmark of modern medicinal chemistry efforts.

Collaborative efforts between academia and industry are poised to accelerate progress in this area significantly. Academic institutions often generate novel compounds like 13426–14–44–01, whereas pharmaceutical companies bring expertise in large-scale synthesis, ADMET testing, regulatory compliance,and clinical translation . This synergy ensures that promising candidates like our subject not only advance through preclinical phases but also transition toward human trials when warranted by preclinical success stories .

The growing interest around bioactive small molecules underscores their indispensable role even amidst advancements toward biologics ; compounds such as this one continue demonstrating how careful molecular design combined with rigorous experimental validation can yield breakthrough treatments . As methodologies evolve , so too do opportunities presented by relatively simple yet highly versatile scaffolds like those based upon modified thiazoles .

Emerging technologies including artificial intelligence (AI) – particularly machine learning models trained on vast datasets – hold promise for accelerating both discovery cycles associated with identifying new derivatives worth synthesizing , predicting their likely activities , optimizing properties , etc . Coupled with automation technologies enabling rapid screening across thousands upon thousands compounds , future prospects appear exceptionally bright indeed when considering how quickly knowledge grows today versus even five years ago !

In conclusion, 13426–14–44–01 exemplifies how strategic placement within molecular architecture dictates much about utility ; here , interplay between known pharmacophores – namely aromatic systems containing sulfur atoms coupled alongside appropriate heteroatom functionality – creates platform suitable wide range investigations without necessarily demanding exorbitant complexity overall . Such balance makes system particularly amenable exploration via contemporary techniques spanning computational chemistry all way up human trials if sufficient evidence supports doing so ! Until then , researchers continue exploring possibilities presented by natural product inspired structures , hoping next generation medicines emerge from similar veins soon enough !